Cas no 82787-70-0 (methyl 5-(bromomethyl)benzothiophene-2-carboxylate)

• Product Name: methyl 5-(bromomethyl)benzothiophene-2-carboxylate
• CAS No: 82787-70-0
• MF: C₁₁H₉BrO₂S
• MW: 285.156961202621
• CID: 1806774
• PubChem ID: 13662981
• Update Time: 2025-04-21

methyl 5-(bromomethyl)benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(bromomethyl)benzothiophene-2-carboxylate
• methyl 5-(bromomethyl)-1-benzothiophene-2-carboxylate
• Methyl-5-(brommethyl)-1-benzothiophen-2-carboxylat
• LogP
• 5-(Bromomethyl)benzo[b]thiophene-2-carboxylic acid methyl ester
• 5-bromomethylbenzo[b]thiophene-2-carboxylic acid methyl ester
• 82787-70-0
• DB-172320
• Methyl 5-(bromomethyl)benzo[b]thiophene-2-carboxylate
• NZRGXIXLQXTHLY-UHFFFAOYSA-N
• SCHEMBL10951469

• Inchi： 1S/C11H9BrO2S/c1-14-11(13)10-5-8-4-7(6-12)2-3-9(8)15-10/h2-5H,6H2,1H3
• InChI Key： NZRGXIXLQXTHLY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=C(C(=O)OC)S2)C=1

Computed Properties

• Exact Mass: 283.95066g/mol
• Monoisotopic Mass: 283.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.5Ų